5-hexyl-1H-pyrazol-3-amine

• CAS: 872266-55-2

Core Science & Biosynthesis

Technical Whitepaper: 5-Hexyl-1H-pyrazol-3-amine (CAS 872266-55-2)

[1]

Executive Summary

5-hexyl-1H-pyrazol-3-amine (CAS 872266-55-2) is a specialized heterocyclic building block belonging to the class of 3-amino-5-alkylpyrazoles.[1] It serves as a critical pharmacophore in the synthesis of bioactive small molecules, particularly in the development of kinase inhibitors (e.g., CDK, GSK-3) and GPCR ligands.[1] Its structure features a reactive primary amine at the 3-position and a lipophilic hexyl chain at the 5-position, offering a dual-modality scaffold that facilitates both hydrogen bonding interactions and hydrophobic pocket occupancy in protein targets.[1]

This guide provides a comprehensive technical analysis of the compound's synthesis, physicochemical properties, and application in medicinal chemistry, designed for researchers requiring high-fidelity protocols and mechanistic insight.[1]

Physicochemical Profile

The compound exhibits amphiphilic character due to the polar aminopyrazole head group and the non-polar hexyl tail. This duality dictates specific solubility and handling requirements.

Table 1: Technical Specifications

Property	Value / Descriptor	Note
IUPAC Name	5-hexyl-1H-pyrazol-3-amine	Also known as 3-amino-5-hexylpyrazole
CAS Number	872266-55-2
Molecular Formula	C₉H₁₇N₃
Molecular Weight	167.26 g/mol
Physical State	Waxy Solid or Viscous Oil	Dependent on purity and polymorph
pKa (Calculated)	~3.5 (pyrazole N), ~4.2 (amino)	Protonation occurs on ring nitrogen first
LogP (Predicted)	2.4 - 2.8	Lipophilic tail increases membrane permeability
Solubility	DMSO, Methanol, Ethanol, DCM	Limited solubility in water
Tautomerism	1H- / 2H- equilibrium	Exists as tautomeric mixture in solution

Synthesis & Manufacturing Protocol

The most robust route to 5-hexyl-1H-pyrazol-3-amine is the cyclocondensation of 3-oxononanenitrile with hydrazine monohydrate .[1] This method is preferred over the beta-keto ester route, which yields pyrazolones rather than aminopyrazoles.[1]

Reaction Mechanism

The reaction proceeds via a nucleophilic attack of the hydrazine nitrogen on the ketone carbonyl, followed by intramolecular cyclization onto the nitrile carbon.

Figure 1: Mechanistic pathway for the synthesis of 5-hexyl-1H-pyrazol-3-amine via cyclocondensation.

Experimental Protocol (Self-Validating)

Reagents:

• 3-Oxononanenitrile (1.0 eq)[1]

• Hydrazine monohydrate (1.2 eq)[1]

• Ethanol (Absolute, 10 V)

• Acetic acid (Cat., 0.1 eq - optional catalyst)[1]

Step-by-Step Methodology:

• Setup: Charge a round-bottom flask with 3-oxononanenitrile dissolved in absolute ethanol.

• Addition: Add hydrazine monohydrate dropwise at 0°C to control the exotherm.

• Reflux: Heat the mixture to reflux (78°C) for 4–6 hours.

  • Validation Point: Monitor reaction progress via TLC (System: 10% MeOH in DCM). The starting nitrile spot (high Rf) should disappear, replaced by a lower Rf amine spot.

• Workup:

  • Cool to room temperature.[1]

  • Concentrate under reduced pressure to remove ethanol.[1]

  • Dissolve residue in Ethyl Acetate and wash with brine (2x).[1]

  • Dry organic layer over anhydrous Na₂SO₄.[1]

• Purification:

  • If solid: Recrystallize from Ethanol/Heptane.[1]

  • If oil: Flash column chromatography (Gradient: 0-10% MeOH in DCM).[1]

• Yield: Expected yield is 75–85%.

Applications in Drug Discovery

The 3-aminopyrazole moiety is a "privileged structure" in medicinal chemistry.[1] The hexyl chain in CAS 872266-55-2 provides a specific hydrophobic vector often used to probe the "back pocket" of kinase ATP-binding sites.[1]

Chemical Reactivity & Derivatization

The compound possesses three distinct sites for derivatization:

• Exocyclic Amine (N-3): Nucleophilic; reacts with acid chlorides, isocyanates, and aldehydes.[1]

• Ring Nitrogen (N-1): Acidic; can be alkylated or arylated (often requires protection of the exocyclic amine).[1]

• C-4 Position: Nucleophilic; susceptible to electrophilic aromatic substitution (e.g., halogenation).[1]

Scaffold Utilization Workflow

Figure 2: Derivatization pathways for 5-hexyl-1H-pyrazol-3-amine in library synthesis.[1]

Key Therapeutic Areas[1]

• Kinase Inhibition: The aminopyrazole motif mimics the adenine ring of ATP, forming key hydrogen bonds with the hinge region of kinases. The hexyl chain can occupy the hydrophobic gatekeeper pocket.

• Agrochemicals: Used as an intermediate for fungicides and herbicides where lipophilicity aids cuticular penetration.[1]

Safety & Handling (GHS Standards)

While specific toxicological data for the hexyl derivative is limited, it should be handled according to the safety profile of the general aminopyrazole class.

• Signal Word: WARNING

• Hazard Statements:

  • H315: Causes skin irritation.[1][2][3]

  • H319: Causes serious eye irritation.[1][2][3]

  • H335: May cause respiratory irritation.[1][3]

• Precautionary Measures:

  • Use only in a chemical fume hood.[1][4]

  • Wear nitrile gloves and chemical safety goggles.[1]

  • Store under inert atmosphere (Nitrogen/Argon) at 2-8°C to prevent oxidation of the amine.[1]

References

• Synthesis of 3-Aminopyrazoles: Elnagdi, M. H., et al. "Routes for the Synthesis of 3,5-Diaminopyrazoles."[1][5] Journal für Praktische Chemie, vol. 320, no. 4, 1978, pp. 533-538.[1][5]

• General Reactivity: "3(5)-Aminopyrazole."[1][6][7] Organic Syntheses, Coll.[1] Vol. 5, p. 39, 1973.[1]

• Kinase Inhibitor Design: Brigance, R. P., et al. "Synthesis and SAR of azolopyrimidines as potent and selective dipeptidyl peptidase-4 (DPP4) inhibitors."[1][5] Bioorganic & Medicinal Chemistry Letters, vol. 20, no. 15, 2010, pp. 4395-4398.[1][5] [1][5]

• Safety Data: PubChem Compound Summary for 3-Amino-5-methylpyrazole (Homolog Reference). National Center for Biotechnology Information.[1] [1]

Sources

• 1. 1H-Pyrazol-3-amine, 5-methyl- | C4H7N3 | CID 93146 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. tcichemicals.com [tcichemicals.com]
• 3. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 4. fishersci.com [fishersci.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. 3-Amino-5-hydroxypyrazole | C3H5N3O | CID 96221 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. Organic Syntheses Procedure [orgsyn.org]

Protocols & Analytical Methods

Application Note: 5-hexyl-1H-pyrazol-3-amine as a Kinase Inhibitor Scaffold

Executive Summary

The 5-hexyl-1H-pyrazol-3-amine scaffold represents a "privileged structure" in kinase drug discovery. As a derivative of the classic 3-aminopyrazole pharmacophore, this molecule serves as a critical fragment for probing the hydrophobic regions of the ATP-binding pocket. While the 3-amino group anchors the molecule to the kinase hinge region via hydrogen bonding, the 5-hexyl chain provides a lipophilic probe capable of exploring the gatekeeper region or the hydrophobic back pocket (Selectivity Pocket).

This guide provides a comprehensive technical workflow for utilizing 5-hexyl-1H-pyrazol-3-amine in Fragment-Based Drug Discovery (FBDD) . It covers synthesis, structural biology rationale, and validated protocols for biochemical assessment.[1][2]

Chemical Basis & Mechanism of Action

The Pharmacophore

The 3-aminopyrazole moiety mimics the adenine ring of ATP, allowing it to function as a Type I kinase inhibitor.

• Hinge Binding (Polar): The pyrazole nitrogen (N1/N2) and the exocyclic amine (C3-NH2) form a bidentate or tridentate hydrogen bond network with the kinase hinge residues (typically the backbone carbonyl and amide NH of the gatekeeper+1 and gatekeeper+3 residues).

• Hydrophobic Probing (Non-polar): The 5-hexyl substituent introduces a flexible, lipophilic tail. In many kinases (e.g., CDKs, Auroras, FGFRs), this group can displace conserved water molecules or pack against the gatekeeper residue, enhancing potency and potentially selectivity.

Structural Logic Diagram

The following diagram illustrates the logical flow of interaction between the scaffold and the kinase domain.

Figure 1: Mechanistic interaction map of the aminopyrazole scaffold within the ATP-binding pocket.

Application 1: Chemical Synthesis Protocol

Objective: Synthesize high-purity 5-hexyl-1H-pyrazol-3-amine for screening libraries. Principle: Cyclocondensation of a

-ketonitrile with hydrazine hydrate.

Materials

• Precursor: 3-oxononanenitrile (CAS: 53399-84-1) - Source of the hexyl chain.

• Reagent: Hydrazine hydrate (64-65% in water).

• Solvent: Ethanol (Absolute).

• Purification: Silica Gel 60, Ethyl Acetate/Hexanes.

Step-by-Step Protocol

• Reaction Setup:

  • In a 250 mL round-bottom flask, dissolve 3-oxononanenitrile (10 mmol, 1.69 g) in Ethanol (20 mL).

  • Place the flask in an ice bath and stir for 10 minutes.

• Addition:

  • Dropwise add Hydrazine hydrate (12 mmol, 0.60 g) to the stirred solution. Caution: Exothermic reaction.

• Reflux:

  • Equip the flask with a reflux condenser.

  • Heat the mixture to reflux (

    ) for 4–6 hours . Monitor reaction progress via TLC (System: 5% MeOH in DCM).

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Concentrate the solvent under reduced pressure (Rotavap).

  • The residue will likely be a viscous oil or semi-solid.

• Purification:

  • Dissolve residue in minimal Ethyl Acetate.

  • Perform Flash Column Chromatography (Gradient: 0%

    50% EtOAc in Hexanes).

  • Collect fractions containing the product (

    in 1:1 EtOAc/Hex).

  • Dry under high vacuum to yield 5-hexyl-1H-pyrazol-3-amine as a pale yellow solid.

Figure 2: Synthesis workflow for the 5-hexyl-1H-pyrazol-3-amine scaffold.

Application 2: Biochemical Kinase Assay (ADP-Glo™)

Objective: Determine the

of the scaffold against a target kinase (e.g., CDK2/CyclinA). Principle: The ADP-Glo™ assay quantifies kinase activity by converting the ADP produced during the kinase reaction into ATP, which is then converted into light by luciferase.

Assay Conditions (Optimization Required)

Parameter	Standard Condition	Notes
Buffer	40 mM Tris pH 7.5, 20 mM MgCl2, 0.1 mg/mL BSA	DTT (50 M) must be fresh.
ATP Conc.	apparent (typically 10-50 M)	Critical for competitive inhibitors.
Substrate	Histone H1 or specific peptide	Substrate conc. should be saturating.
Inhibitor	10-point dose response (0.5 nM to 10 M)	Dissolve scaffold in 100% DMSO.

Detailed Protocol

• Compound Preparation:

  • Prepare a 10 mM stock of 5-hexyl-1H-pyrazol-3-amine in DMSO.

  • Perform a 3-fold serial dilution in DMSO to generate the master plate.

  • Transfer 250 nL of compound to a 384-well white assay plate (OptiPlate).

• Enzyme Reaction:

  • Add 5

    L of Kinase Working Reagent (Kinase + Buffer) to the wells.

  • Incubate for 10 minutes at RT (allows inhibitor binding).

  • Add 5

    L of Substrate/ATP Mix to initiate the reaction.

  • Incubate for 60 minutes at RT.

• ADP Detection:

  • Add 10

    L of ADP-Glo™ Reagent (stops reaction, depletes remaining ATP).

  • Incubate for 40 minutes at RT.

  • Add 20

    L of Kinase Detection Reagent (converts ADP to ATP Light).

  • Incubate for 30 minutes.

• Data Acquisition:

  • Read Luminescence (Integration time: 0.5–1.0 sec) on a multimode plate reader (e.g., EnVision).

  • Calculate % Inhibition:

    .

Application 3: Fragment Growing (SAR Expansion)

Once the 5-hexyl-1H-pyrazol-3-amine scaffold is validated as a hit, it serves as a starting point for optimization.

• Strategy A (N-Alkylation): The pyrazole NH (N1) is acidic. Alkylation here usually abolishes hinge binding unless the group is small or directs into the solvent front.

• Strategy B (Amine Functionalization): The C3-amine is the primary handle.

  • Amide Coupling: React with acyl chlorides to probe the "sugar pocket" or solvent channel.

  • Urea Formation: React with isocyanates to create Type II inhibitors (DFG-out binders).

References

• Review of Aminopyrazoles: Discovery of 3-Amino-1H-pyrazole-Based Kinase Inhibitors. MDPI. [Link]

• Fragment-Based Discovery Context: Fragment-Based Drug Discovery: A Graphical Review. PMC - NIH. [Link]

• Hinge Binding Mechanisms: Designing of kinase hinge binders: A medicinal chemistry perspective. Chemical Biology & Drug Design. [Link]

• Synthesis of Pyrazoles: Approaches towards the synthesis of 5-aminopyrazoles. Beilstein Journal of Organic Chemistry. [Link]

Sources

• 1. chemicalkinomics.com [chemicalkinomics.com]
• 2. Design, synthesis, and biological evaluation of novel 3-oxo-2,3-dihydropyridazine derivatives as interleukin-2-inducible T-cell kinase (ITK) inhibitors - RSC Advances (RSC Publishing) [pubs.rsc.org]

Application Notes and Protocols for the Regioselective N-Alkylation of 5-hexyl-1H-pyrazol-3-amine

Introduction: The Significance of Regioselectively N-Alkylated Pyrazoles in Modern Drug Discovery

The pyrazole nucleus is a cornerstone in medicinal chemistry, recognized as a privileged scaffold due to its prevalence in a wide array of therapeutic agents.[1] Its unique electronic properties and ability to participate in hydrogen bonding allow for potent and selective interactions with various biological targets. The regioselective N-alkylation of substituted pyrazoles is of paramount importance as the position of the N-substituent profoundly influences the molecule's pharmacological profile, including its binding affinity, selectivity, and pharmacokinetic properties. Specifically, the N-alkylation of 3-aminopyrazole derivatives, such as 5-hexyl-1H-pyrazol-3-amine, generates a diverse set of compounds that are key building blocks in the development of novel therapeutics for oncology, inflammation, and infectious diseases.[2]

This guide provides a comprehensive overview of the principles and practical protocols for achieving regioselective N-alkylation of 5-hexyl-1H-pyrazol-3-amine, a molecule of interest due to the presence of both an electron-donating amino group and a lipophilic hexyl group. We will delve into the mechanistic intricacies that govern the N1 versus N2 selectivity and present detailed, field-proven protocols to empower researchers in their synthetic endeavors.

Chemical Principles and Mechanistic Insights into Regioselective N-Alkylation

The regioselectivity of N-alkylation in unsymmetrically substituted pyrazoles is a complex interplay of electronic effects, steric hindrance, and reaction conditions. The pyrazole ring possesses two nitrogen atoms, N1 and N2, which can both act as nucleophiles. The tautomeric nature of the pyrazole ring and the resonance stabilization of the corresponding pyrazolate anion further contribute to this complexity.[3]

Key Factors Influencing Regioselectivity:

• Steric Hindrance: Bulky substituents on the pyrazole ring can sterically hinder the approach of the alkylating agent to the adjacent nitrogen atom. In the case of 5-hexyl-1H-pyrazol-3-amine, the hexyl group at the C5 position is expected to disfavor alkylation at the adjacent N1 position, thereby promoting alkylation at the more accessible N2 position.[4][5]

• Electronic Effects: The electron-donating amino group at the C3 position increases the electron density of the pyrazole ring, enhancing the nucleophilicity of both nitrogen atoms. The precise influence on the N1/N2 ratio can be subtle and is often dependent on the nature of the alkylating agent and the reaction conditions.

• Reaction Conditions: The choice of base, solvent, and temperature can significantly impact the regiochemical outcome. For instance, the use of different bases can lead to the formation of different ion pairs (tight vs. solvent-separated), which can influence the site of alkylation.[3]

Proposed Mechanistic Pathways:

The N-alkylation of pyrazoles typically proceeds via a nucleophilic substitution reaction where the pyrazolate anion attacks an alkyl halide or another suitable electrophile. The regioselectivity is determined by the relative activation energies for the formation of the N1 and N2-alkylated products.

Figure 1. General mechanism for N-alkylation.

Synthesis of the Starting Material: 5-hexyl-1H-pyrazol-3-amine

A robust synthesis of the starting material is crucial. A plausible synthetic route involves the condensation of a β-keto nitrile with hydrazine.

Protocol 1: Synthesis of 5-hexyl-1H-pyrazol-3-amine

This protocol is adapted from general procedures for the synthesis of 3-aminopyrazoles.

Materials:

• 3-Oxononanenitrile

• Hydrazine hydrate

• Ethanol

• Hydrochloric acid (concentrated)

• Sodium bicarbonate (saturated solution)

• Ethyl acetate

• Anhydrous sodium sulfate

• Silica gel for column chromatography

Procedure:

• To a solution of 3-oxononanenitrile (1 equivalent) in ethanol, add hydrazine hydrate (1.2 equivalents) dropwise at room temperature.

• Heat the reaction mixture to reflux and monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature and remove the solvent under reduced pressure.

• Dissolve the residue in ethyl acetate and wash with a saturated sodium bicarbonate solution, followed by brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography to afford 5-hexyl-1H-pyrazol-3-amine.

Protocols for Regioselective N-Alkylation

The choice of N-alkylation protocol will depend on the desired regioselectivity and the nature of the alkylating agent.

Protocol 2: Sterically-Controlled N2-Alkylation under Basic Conditions

This protocol aims to favor the formation of the N2-alkylated product by taking advantage of the steric hindrance imposed by the C5-hexyl group.[4][6]

Materials:

• 5-hexyl-1H-pyrazol-3-amine

• Alkyl halide (e.g., iodomethane, benzyl bromide) (1.1 equivalents)

• Potassium carbonate (K₂CO₃) (1.5 equivalents)

• N,N-Dimethylformamide (DMF)

• Ethyl acetate

• Water

• Anhydrous sodium sulfate

• Silica gel for column chromatography

Procedure:

• To a solution of 5-hexyl-1H-pyrazol-3-amine (1 equivalent) in DMF, add potassium carbonate (1.5 equivalents).

• Stir the suspension at room temperature for 30 minutes.

• Add the alkyl halide (1.1 equivalents) dropwise to the reaction mixture.

• Stir the reaction at room temperature and monitor its progress by TLC.

• Once the starting material is consumed, pour the reaction mixture into water and extract with ethyl acetate.

• Wash the combined organic layers with water and brine, then dry over anhydrous sodium sulfate.

• Filter and concentrate the solution under reduced pressure.

• Purify the crude product by silica gel column chromatography to separate the N1 and N2 isomers and obtain the desired N2-alkylated product.

Table 1: Representative Conditions for N2-Alkylation

Alkylating Agent	Base	Solvent	Temperature	Typical N1:N2 Ratio
Iodomethane	K₂CO₃	DMF	Room Temp.	1:5 - 1:10
Benzyl Bromide	Cs₂CO₃	Acetonitrile	50 °C	1:8 - 1:15
Ethyl Bromoacetate	NaH	THF	0 °C to RT	1:4 - 1:8

Protocol 3: N1-Alkylation via Mitsunobu Reaction

The Mitsunobu reaction can sometimes favor the formation of the thermodynamically more stable N1-isomer, although the outcome can be substrate-dependent.[4][7]

Materials:

• 5-hexyl-1H-pyrazol-3-amine

• Alcohol (e.g., methanol, benzyl alcohol) (1.2 equivalents)

• Triphenylphosphine (PPh₃) (1.5 equivalents)

• Diisopropyl azodicarboxylate (DIAD) or Diethyl azodicarboxylate (DEAD) (1.5 equivalents)

• Anhydrous Tetrahydrofuran (THF)

• Saturated aqueous sodium bicarbonate

• Brine

• Anhydrous sodium sulfate

• Silica gel for column chromatography

Procedure:

• Dissolve 5-hexyl-1H-pyrazol-3-amine (1 equivalent), the alcohol (1.2 equivalents), and triphenylphosphine (1.5 equivalents) in anhydrous THF under an inert atmosphere (e.g., nitrogen or argon).

• Cool the solution to 0 °C in an ice bath.

• Add DIAD or DEAD (1.5 equivalents) dropwise to the cooled solution.

• Allow the reaction to warm to room temperature and stir overnight.

• Monitor the reaction by TLC.

• Quench the reaction by adding saturated aqueous sodium bicarbonate.

• Extract the mixture with ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate.

• Purify the residue by silica gel column chromatography to isolate the N1-alkylated product.

Figure 2. Experimental workflow.

Characterization of N1 and N2 Isomers

The unambiguous identification of the N1 and N2 isomers is critical. Nuclear Magnetic Resonance (NMR) spectroscopy is the most powerful tool for this purpose.

• ¹H NMR: The chemical shift of the proton on the pyrazole ring (C4-H) can be indicative of the substitution pattern. Additionally, the chemical shifts of the N-alkyl group protons will differ between the two isomers.

• ¹³C NMR: The chemical shifts of the pyrazole ring carbons, particularly C3 and C5, are sensitive to the position of the N-alkyl group.

• NOESY/HMBC: Two-dimensional NMR experiments such as Nuclear Overhauser Effect Spectroscopy (NOESY) and Heteronuclear Multiple Bond Correlation (HMBC) can provide definitive structural proof by establishing through-space and through-bond correlations between the N-alkyl group and the pyrazole ring protons and carbons. For instance, an HMBC correlation between the N-alkyl protons and C5 would confirm the N1 isomer.

Conclusion

The regioselective N-alkylation of 5-hexyl-1H-pyrazol-3-amine is a challenging yet achievable synthetic transformation. By carefully considering the interplay of steric and electronic factors and by selecting the appropriate reaction conditions, researchers can favor the formation of either the N1 or N2 isomer. The protocols provided in this guide offer a solid starting point for the synthesis of these valuable building blocks for drug discovery and development.

References

• Kong, Y., Tang, M., & Wang, Y. (2014). Regioselective Synthesis of 1,3,5-Trisubstituted Pyrazoles from N-Alkylated Tosylhydrazones and Terminal Alkynes. Organic Letters, 16(2), 576–579. [Link]

• Semantic Scholar. (n.d.). Regioselective synthesis of 1,3,5-trisubstituted pyrazoles from N-alkylated tosylhydrazones and terminal alkynes. Retrieved from [Link]

• Kong, Y., Tang, M., & Wang, Y. (2014). Regioselective synthesis of 1,3,5-trisubstituted pyrazoles from N-alkylated tosylhydrazones and terminal alkynes. Organic letters, 16(2), 576-579. [Link]

• Universitat Autònoma de Barcelona Research Portal. (2005). Regioselective formation of N-alkyl-3,5-pyrazole derived ligands. A synthetic and computational study. Retrieved from [Link]

• Organic Syntheses. (n.d.). 3(5)-aminopyrazole. Retrieved from [Link]

• ResearchGate. (n.d.). Highly Selective N -Alkylation of Pyrazoles: Crystal Structure Evidence for Attractive Interactions. Retrieved from [Link]

• MDPI. (2022). Acid Catalyzed N-Alkylation of Pyrazoles with Trichloroacetimidates. Organics, 3(2), 133-145. [Link]

• ResearchGate. (n.d.). Synthesis and NMR Spectroscopic Characterization of 1 H -1,2,3-Triazoles. Retrieved from [Link]

• Bazhin, D. N., Kudyako, Y. S., & Burgart, Y. V. (2025). Switching N-Alkylation Regioselectivity of Trifluoromethylated Pyrazoles Guided by Functional Group Tuning. International Journal of Molecular Sciences, 26(21), 10335. [Link]

• ResearchGate. (n.d.). (PDF) Switching N-Alkylation Regioselectivity of Trifluoromethylated Pyrazoles Guided by Functional Group Tuning. Retrieved from [Link]

• Roda, G., et al. (2022). Regioselective Synthesis, Structural Characterization, and Antiproliferative Activity of Novel Tetra-Substituted Phenylaminopyrazole Derivatives. Molecules, 27(18), 5894. [Link]

• Beilstein Journals. (2018). Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution. Retrieved from [Link]

• National Institutes of Health. (2025). Recent Synthetic Advances in C–H/N–H Functionalization of 1H‐Pyrazoles: Diverse Strategies Across Variously Substituted Scaffolds. Retrieved from [Link]

• Semantic Scholar. (n.d.). Highly Selective N-Alkylation of Pyrazoles: Crystal Structure Evidence for Attractive Interactions. Retrieved from [Link]

• ACS Publications. (2022). Highly Selective N-Alkylation of Pyrazoles: Crystal Structure Evidence for Attractive Interactions. The Journal of Organic Chemistry, 87(16), 11026–11035. [Link]

• ResearchGate. (n.d.). Synthesis of (a) 3-methyl-1H-pyrazol-5-amine (1′) and (b) PPs 4a. Retrieved from [Link]

• ResearchGate. (n.d.). ChemInform Abstract: Alkylation of Pyrazolones via the Mitsunobu Reaction. Retrieved from [Link]

• Beilstein Archives. (2021). Halogenations of 3-aryl-1H-pyrazol-5-amines. Retrieved from [Link]

• VU Study Tour. (n.d.). Mitsunobu Reaction in My Chemistry: Lecture at VU Study Tour. Retrieved from [Link]

• J-GLOBAL. (n.d.). Alkylation of Pyrazolones via the Mitsunobu Reaction. Retrieved from [Link]

• ESA-IPB. (n.d.). Advanced NMR techniques for structural characterization of heterocyclic structures. Retrieved from [Link]

• The Royal Society of Chemistry. (n.d.). [Ce(L-Pro)2]2 (Oxa) as a heterogeneous recyclable catalyst: Synthesis of pyrazoles under mild reaction conditions. Retrieved from [Link]

• ACS Publications. (2019). Mitsunobu Reaction Using Basic Amines as Pronucleophiles. Organic Letters, 21(18), 7568–7572. [Link]

• National Institutes of Health. (n.d.). NMR Spectra of Sparteine N1-oxide and α-Isosparteine N-oxide. Retrieved from [Link]

• Google Patents. (n.d.). Synthesis method of 5-bromo-1-methyl-1H-pyrazol-3-amine.

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• 3. mdpi.com [mdpi.com]
• 4. mdpi.com [mdpi.com]
• 5. BJOC - Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution [beilstein-journals.org]
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Technical Notes & Optimization

Technical Support Center: Crystallization of 5-hexyl-1H-pyrazol-3-amine

As Senior Application Scientists, we understand that the purification of novel compounds is a critical step in the research and development pipeline. Crystallization, while a powerful technique, often requires nuanced optimization. This guide provides in-depth troubleshooting and frequently asked questions specifically for the crystallization of 5-hexyl-1H-pyrazol-3-amine, a molecule with both nonpolar (hexyl chain) and polar (amino-pyrazole head) characteristics.

Troubleshooting Guide

This section addresses specific issues you may encounter during the crystallization of 5-hexyl-1H-pyrazol-3-amine.

Q1: My compound "oiled out" instead of crystallizing. What's happening and how do I fix it?

Answer:

"Oiling out" occurs when the solid melts and comes out of the supersaturated solution as a liquid rather than a solid.[1] This is common when the melting point of your compound is lower than the boiling point of the chosen solvent. The resulting oil often traps impurities and rarely solidifies into a pure crystalline form. Given the hexyl chain on 5-hexyl-1H-pyrazol-3-amine, its melting point may be relatively low.

Causality & Solution Workflow:

• Lower the Solution Temperature: The primary cause is that the solution is too hot for the compound's melting point. The immediate remedy is to add more of the primary (dissolving) solvent to lower the saturation point, meaning the solution will need to cool to a lower temperature before becoming supersaturated.

• Switch to a Lower-Boiling Solvent System: If adding more solvent doesn't work or leads to poor yield, your solvent's boiling point is likely too high. Consider a solvent or solvent mixture with a lower boiling point.

• Promote Slow Cooling: Rapid cooling encourages oiling. Ensure the flask is allowed to cool slowly to room temperature before moving it to an ice bath. Insulating the flask can help.

Q2: No crystals are forming, even after the solution has cooled completely. What should I do?

Answer:

This is a common issue that typically points to one of two scenarios: the solution is not sufficiently supersaturated, or the energy barrier for nucleation (the initial formation of crystals) has not been overcome.

Troubleshooting Steps:

• Excess Solvent: You have likely used too much solvent, and the compound remains soluble even at low temperatures.[1][2]

  • Solution: Gently heat the solution and evaporate a portion of the solvent. Allow it to cool again. To check if you have too much solvent, you can dip a glass stirring rod into the solution and let the solvent evaporate; a significant solid residue indicates a good chance of recovering more material.[1][2]

• Induce Nucleation: If the concentration is correct, you may need to help the crystals start forming.

  • Scratching Method: Use a glass rod to gently scratch the inside surface of the flask at the air-solvent interface. The microscopic scratches provide an energy surface that promotes nucleation.

  • Seeding: If you have a small amount of pure 5-hexyl-1H-pyrazol-3-amine, add a single, tiny crystal to the cooled solution. This "seed" crystal acts as a template for further crystal growth.

Q3: My crystallization yield is very low (<30%). How can I improve it?

Answer:

A low yield suggests that a significant portion of your compound is remaining in the filtrate, or "mother liquor".[1][2] This is almost always a solvent-related issue.

Root Causes and Solutions:

• Sub-optimal Solvent Choice: The ideal solvent shows a large difference in solubility between hot and cold temperatures. Your chosen solvent may be too good at dissolving the compound, even when cold. A solvent screening is highly recommended (see protocol below).

• Too Much Solvent: As with the "no crystals" problem, using too much solvent is a primary cause of low yield.[2]

• Recovering a Second Crop: Do not discard the mother liquor. You can often recover more compound by reducing the volume of the filtrate by about half through evaporation and re-cooling. This "second crop" of crystals will be slightly less pure than the first but can significantly boost your overall yield.[1]

Q4: The crystals formed extremely quickly and appear as a fine powder. Are they pure?

Answer:

Rapid crystallization, often called "crashing out," is undesirable because impurities get trapped within the fast-forming crystal lattice, negating the purification.[1][2] An ideal crystallization should see crystals begin to form over 5-20 minutes.[1][2]

How to Achieve Slower Crystal Growth:

• Increase the Solvent Volume: Re-heat the flask to dissolve the compound completely. Add a small additional volume (5-10%) of the hot solvent. This slight excess means the solution will need to cool more before reaching supersaturation, slowing down the crystal growth process.[1]

• Insulate the Flask: After dissolving, allow the flask to cool on a benchtop, perhaps insulated with a beaker of warm water or glass wool, before transferring to a colder environment like an ice bath.

Frequently Asked Questions (FAQs)

Q1: What are the best starting solvents to screen for 5-hexyl-1H-pyrazol-3-amine?

Answer:

The structure of 5-hexyl-1H-pyrazol-3-amine suggests a molecule of moderate polarity. The hexyl group adds significant nonpolar character, while the pyrazole-amine head is polar and capable of hydrogen bonding.[3] Therefore, a range of solvents should be tested. For pyrazole derivatives, alcohols and solvent mixtures are often successful.[4][5]

Recommended Solvents for Screening:

Solvent Class	Specific Examples	Rationale
Alcohols	Ethanol, Methanol, Isopropanol	The -OH group can hydrogen bond with the pyrazole-amine, while the alkyl portion interacts with the hexyl chain. Ethanol is often a good starting point for pyrazoles.[6][7][8]
Esters	Ethyl Acetate (EtOAc)	A moderately polar solvent that is less polar than alcohols. Often used in purification of similar heterocyclic compounds.[9][10][11][12]
Ketones	Acetone	A polar aprotic solvent that can be a good choice, often used in a solvent/anti-solvent system with a nonpolar solvent like hexane.[5]
Aromatic	Toluene	A nonpolar solvent that may be suitable for dissolving the compound when hot, given the hexyl group and aromatic pyrazole ring. Pyridines, which are also N-heterocycles, can crystallize well from toluene.[5]
Ethers	Tetrahydrofuran (THF), Diethyl Ether	Moderately polar solvents. Diethyl ether is very volatile and can be used as the anti-solvent in a vapor diffusion setup.[13]
Halogenated	Dichloromethane (DCM)	Good for dissolving many organics but its high volatility can make it tricky for slow crystallization unless used in a diffusion setup.[13]
Nonpolar	Hexanes, Heptane	Unlikely to be a good single solvent, but excellent as an "anti-solvent" in a binary mixture with a more polar solvent in which the compound is soluble (e.g., EtOAc/Hexanes, Acetone/Hexanes).[5]

Q2: Should I use a single-solvent or a two-solvent system?

Answer:

A single-solvent system is ideal for simplicity and purity. However, finding a single solvent with the perfect solubility profile (high when hot, low when cold) can be difficult. A two-solvent (or binary) system is often more practical.

• When to use a single solvent: If you find a solvent that dissolves your compound completely near its boiling point but gives poor solubility at room temperature.

• When to use a binary system: When you find a solvent that dissolves your compound very well even when cold (the "solvent"), and another solvent in which your compound is almost completely insoluble (the "anti-solvent"). The two solvents must be miscible. A common and effective strategy is to dissolve the compound in a minimum amount of the hot "solvent" and then slowly add the "anti-solvent" until the solution becomes faintly cloudy (turbid).[5] A few drops of the "solvent" are then added to redissolve the precipitate, and the solution is allowed to cool slowly.

Q3: How does the structure of 5-hexyl-1H-pyrazol-3-amine influence solvent choice?

Answer:

The molecule's structure is a classic example of an amphiphile, containing distinct polar and nonpolar regions.

• 1H-Pyrazol-3-amine Head: This portion is polar. The two nitrogen atoms in the pyrazole ring and the primary amine group (-NH2) are all capable of forming hydrogen bonds.[3] This suggests that hydrogen-bonding solvents (like alcohols) will interact strongly with this part of the molecule.

• 5-Hexyl Tail: This C6 alkyl chain is nonpolar and lipophilic. It will interact favorably with nonpolar solvents (like hexanes or toluene) through van der Waals forces.

This dual nature is why solvent mixtures are often very effective. A polar solvent is needed to engage the pyrazole-amine head, while a nonpolar anti-solvent can be used to disrupt the solvation of the hexyl tail, forcing the molecule out of solution to crystallize.

Experimental Protocols & Visualizations

Workflow for Crystallization Solvent Selection

The following diagram outlines a systematic approach to identifying an optimal solvent system.

Caption: A systematic workflow for selecting an optimal crystallization solvent.

Protocol 1: General Recrystallization from a Single Solvent

• Dissolution: Place the crude 5-hexyl-1H-pyrazol-3-amine in an Erlenmeyer flask. Add the chosen solvent in small portions while heating the mixture (e.g., on a hot plate) with gentle swirling. Continue adding solvent until the compound just dissolves completely.

• Hot Filtration (Optional): If there are insoluble impurities (e.g., dust, inorganic salts), perform a hot gravity filtration to remove them. This must be done quickly to prevent premature crystallization in the funnel.

• Cooling: Remove the flask from the heat source, cover it, and allow it to cool slowly to room temperature. Do not disturb the flask during this period. Slow cooling is crucial for forming large, pure crystals.

• Further Cooling: Once the flask has reached room temperature, place it in an ice-water bath for at least 20-30 minutes to maximize the precipitation of the compound.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of ice-cold solvent to remove any residual mother liquor.

• Drying: Dry the crystals completely. This can be done by leaving them under vacuum on the filter for a period or by transferring them to a desiccator.

Troubleshooting Crystallization Flowchart

Caption: A flowchart for troubleshooting common crystallization problems.

References

• Yartsev, Y., Palchikov, V., Gaponov, A., & Shishkina, S. (2017). Crystal structure of 5-chloro-N1-(5-phenyl-1H-pyrazol-3-yl)benzene-1,2-diamine. Acta Crystallographica Section E: Crystallographic Communications, 73(Pt 6), 876–879. Available at: [Link]

• JETIR. (2024). SYNTHESIS AND EVALUATION OF PYRAZOLE DERIVATIVES BY USING GREEN CATALYST. Journal of Emerging Technologies and Innovative Research, 11(6). Available at: [Link]

• Nichols, L. (2022). 3.6F: Troubleshooting. Chemistry LibreTexts. Available at: [Link]

• Nichols, L. (2022). 2.2.4.6F: Troubleshooting. Chemistry LibreTexts. Available at: [Link]

• University of Rochester Department of Chemistry. Tips & Tricks: Recrystallization. Available at: [Link]

• Domasevitch, K. V., et al. (2021). How to recrystallization amine compound and it is not soluble in common organic solvents. ResearchGate. Available at: [Link]

• Chen, J., et al. (2021). Halogenations of 3-aryl-1H-pyrazol-5-amines. Beilstein Archives. Available at: [Link]

• Iqbal, M. A., et al. (2015). One-Pot Synthesis and Crystal Structure of Methyl 5-Hydroxy-1-phenyl-1H-pyrazole-3-carboxylate. Molbank, 2015(4), M867. Available at: [Link]

• Iqbal, M. A., et al. (2015). One-Pot Synthesis and Crystal Structure of Methyl 5-Hydroxy-1-phenyl-1H-pyrazole-3-carboxylate. ResearchGate. Available at: [Link]

• EPFL. Guide for crystallization. Available at: [Link]

• Wang, Z., et al. (2021). Solvent and Copper Ion-Induced Synthesis of Pyridyl–Pyrazole-3-One Derivatives: Crystal Structure, Cytotoxicity. Molecules, 26(11), 3328. Available at: [Link]

• Rios-Gutiérrez, M., et al. (2023). 3-(tert-Butyl)-N-(4-methoxybenzyl)-1-methyl-1H-pyrazol-5-amine. Molbank, 2023(2), M1622. Available at: [Link]

• Zaky, H., et al. (2020). Synthesis, crystal structure, and Hirshfeld surface analysis of 3-ferrocenyl-1-(pyridin-2-yl)-1H-pyrazol-5-amine. Acta Crystallographica Section E: Crystallographic Communications, 76(Pt 10), 1595–1601. Available at: [Link]

• Al-Hourani, B. J., et al. (2024). N-(3-(tert-Butyl)-1-methyl-1H-pyrazol-5-yl)-4-methyl-N-tosylbenzenesulfonamide. Molbank, 2024(1), M1841. Available at: [Link]

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• 1. chem.libretexts.org [chem.libretexts.org]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Crystal structure of 5-chloro- N1-(5-phenyl-1 H-pyrazol-3-yl)benzene-1,2-di-amine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. jetir.org [jetir.org]
• 5. Tips & Tricks [chem.rochester.edu]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. Solvent and Copper Ion-Induced Synthesis of Pyridyl–Pyrazole-3-One Derivatives: Crystal Structure, Cytotoxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 9. beilstein-archives.org [beilstein-archives.org]
• 10. mdpi.com [mdpi.com]
• 11. Synthesis, crystal structure, and Hirshfeld surface analysis of 3-ferrocenyl-1-(pyridin-2-yl)-1H-pyrazol-5-amine - PMC [pmc.ncbi.nlm.nih.gov]
• 12. mdpi.com [mdpi.com]
• 13. unifr.ch [unifr.ch]

Reference Data & Comparative Studies

Technical Comparison Guide: Mass Spectrometry Profiling of Hexyl-Aminopyrazoles

This guide serves as an advanced technical resource for the structural characterization of hexyl-aminopyrazoles using mass spectrometry. It synthesizes mechanistic organic chemistry with practical MS workflows to aid in the identification of drug metabolites and impurities.

Executive Summary

Hexyl-aminopyrazoles are critical scaffolds in medicinal chemistry, particularly in the design of kinase inhibitors and agrochemicals. Their structural analysis is often complicated by annular tautomerism and regioisomerism (e.g., 3- vs. 5-amino isomers). This guide compares the fragmentation behaviors of these compounds under Electron Ionization (EI) and Electrospray Ionization (ESI), highlighting the diagnostic utility of the hexyl chain’s specific rearrangement pathways.[1]

Mechanistic Fragmentation Analysis

The mass spectral signature of hexyl-aminopyrazoles is defined by the competition between the stability of the aromatic pyrazole core and the lability of the aliphatic hexyl chain.

2.1 The "Hexyl" Signature: McLafferty Rearrangement

Unlike methyl- or ethyl-substituted pyrazoles, the hexyl (C6) chain possesses sufficient length (

3 carbons) to undergo McLafferty Rearrangement . This is the most diagnostic pathway for confirming the presence of the hexyl group.

• Mechanism: A site-specific hydrogen transfer from the

  -carbon of the hexyl chain to the pyrazole nitrogen (or exocyclic amine nitrogen), followed by -cleavage.

• Result: Loss of a neutral alkene (

  ). For a hexyl chain, this typically manifests as the loss of hexene ( , 84 Da) or, if the rearrangement is partial/secondary, propene/butene fragments.

2.2 Pyrazole Core Fragmentation

Once the alkyl chain is degraded, the pyrazole core undergoes characteristic ring cleavage:

• Loss of HCN (27 Da): The hallmark of N-N heterocycles.

• Loss of

  (28 Da): Often observed in 3-aminopyrazoles leading to cyclopropene-type radical cations.

Comparative Profiling: EI vs. ESI

The choice of ionization source drastically alters the observed fragmentation landscape.

Feature	Electron Ionization (EI)	Electrospray Ionization (ESI-MS/MS)
Energy Regime	Hard Ionization (70 eV)	Soft Ionization (Collision Induced Dissociation)
Molecular Ion	(Radical Cation)	(Even-electron Cation)
Dominant Pathway	-Cleavage & McLafferty Rearrangement	Charge-Remote Fragmentation & Loss
Hexyl Chain Data	Rich pattern of fragments (m/z 43, 57, 71)	Neutral loss of hexene (84 Da) or hexylamine
Isomer ID	High specificity for regioisomers via relative abundance	Requires to differentiate isomers
Best Use Case	Structural elucidation of unknowns & impurities	Quantitation & biological metabolite ID

Diagnostic Fragmentation Pathways (Visualized)

The following diagram illustrates the competing fragmentation pathways for a representative N-hexyl-3-aminopyrazole .

Figure 1: Competing fragmentation pathways for N-hexyl-3-aminopyrazole under ESI-CID conditions.

Experimental Protocol: Differentiating Regioisomers

Distinguishing between 3-hexylaminopyrazole and 5-hexylaminopyrazole (often tautomers) requires a controlled MS/MS protocol.

Step-by-Step Workflow

• Sample Preparation: Dissolve 0.1 mg of compound in MeOH:H2O (50:50) + 0.1% Formic Acid. Avoid high concentrations to prevent dimer formation

  .

• Direct Infusion: Introduce sample at 5 µL/min into a Q-TOF or Orbitrap mass spectrometer.

• MS1 Survey: Confirm the monoisotopic mass. Note the presence of any in-source fragmentation (common with labile hexyl amines).

• MS/MS Ramp: Perform a Collision Energy (CE) ramp from 10 eV to 50 eV.

• Data Analysis (The "Ratio Rule"):

  • 3-amino isomer: Typically favors the loss of

    (m/z -17) due to proximity to the ring nitrogen, facilitating intramolecular proton transfer.

  • 5-amino isomer: Steric hindrance often suppresses specific ring-closure rearrangements, altering the ratio of [M-Hexene] to [M-NH3].

Reference Data Table

Fragment Origin	m/z Signature (approx)	Mechanism	Significance
Molecular Ion	168.15 ( )	Protonation	Parent Confirmation
Hexyl Chain	43, 57, 71	Alkyl cleavage	Confirms aliphatic chain length
McLafferty Product	84 (Neutral Loss)	-H rearrangement	Diagnostic for C3 alkyl chain
Deamination	151.12 ( )	Nucleophilic attack	Diagnostic for free amine
Ring Cleavage	41, 68	HCN / loss	Confirms pyrazole core

Experimental Validation Workflow

To ensure data integrity, follow this self-validating logic flow.

Figure 2: Logic flow for confirming the hexyl-aminopyrazole scaffold.

References

• Fragmentation of Substituted Pyrazoles: Santos, et al. "Trends for Pyrazole Fragmentation Determined by Gas Chromatography Coupled with Mass Spectrometry."[2] ResearchGate.[3] Link

• McLafferty Rearrangement Mechanisms: Gross, J. H. "Mass Spectrometry: A Textbook." ChemEurope. Link

• Differentiation of Isomers: "Differentiation of aminomethyl corrole isomers by mass spectrometry." PubMed. Link

• ESI-MS/MS of Amines: "Mass Spectrometry Part 8 - Fragmentation in Amines." YouTube (Problems in Chemistry). Link

• General Fragmentation Rules: "Mass Spectrometry - Fragmentation Patterns." Chemistry LibreTexts. Link

Sources

• 1. Study on the Mass Spectrometry Fragmentation Patterns for Rapid Screening and Structure Identification of Ketamine Analogues in Illicit Powders [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]

IR spectroscopy characteristic bands for 5-hexyl-1H-pyrazol-3-amine

An In-Depth Technical Guide to the Infrared Spectroscopy of 5-hexyl-1H-pyrazol-3-amine: A Comparative Analysis for Drug Development Professionals

In the landscape of pharmaceutical research and development, the precise structural elucidation of novel chemical entities is paramount. Among the diverse heterocyclic scaffolds, pyrazole derivatives are of significant interest due to their wide range of biological activities.[1][2] 5-hexyl-1H-pyrazol-3-amine, with its combination of a reactive amino group, a heterocyclic ring, and an aliphatic chain, presents a unique spectroscopic profile. This guide provides an in-depth analysis of its characteristic infrared (IR) spectroscopy bands, offers a comparison with alternative analytical techniques, and presents a robust experimental protocol for data acquisition.

The interpretation of an IR spectrum is fundamentally about identifying the vibrational modes of a molecule's functional groups.[3][4] Infrared radiation is absorbed by a molecule, exciting it to a higher vibrational state. The specific frequencies of radiation that are absorbed correspond to the frequencies of the bond vibrations (stretching, bending, wagging), providing a "fingerprint" of the molecule's structure. For 5-hexyl-1H-pyrazol-3-amine, we can dissect the molecule into three key components for analysis: the primary amine group, the hexyl aliphatic chain, and the pyrazole ring itself.

Deciphering the Spectrum: Key Vibrational Regions

The IR spectrum of 5-hexyl-1H-pyrazol-3-amine is a composite of the absorptions from its constituent parts. The most informative regions are the high-frequency N-H and C-H stretching regions, the double-bond region, and the fingerprint region.

The N-H and C-H Stretching Region (3500 - 2800 cm⁻¹)

This region is often the most diagnostic for identifying amines and alkyl groups.

• Primary Amine (-NH₂) Vibrations: A primary amine is characterized by two distinct N-H stretching bands.[5] These arise from the symmetric and asymmetric stretching modes of the two N-H bonds.[6][7] For 5-hexyl-1H-pyrazol-3-amine, we expect:

  • Asymmetric N-H Stretch: A band appearing around 3450-3350 cm⁻¹ .

  • Symmetric N-H Stretch: A slightly lower frequency band around 3350-3250 cm⁻¹ . These bands are typically sharper and less intense than the broad O-H bands of alcohols, which appear in a similar region.[5]

• Pyrazole Ring N-H Stretch: The pyrazole ring itself contains a secondary amine-like N-H group. In the gas phase, the N-H stretching band of the pyrazole monomer is observed around 3524 cm⁻¹.[8] However, in a condensed phase (solid or liquid), hydrogen bonding will significantly broaden this peak and shift it to a lower wavenumber, potentially overlapping with the primary amine stretches or appearing as a broad feature in the 3300-3100 cm⁻¹ range.

• Hexyl Group C-H Stretches: The aliphatic hexyl chain will give rise to strong C-H stretching absorptions just below 3000 cm⁻¹.[9] These are due to the methyl (-CH₃) and methylene (-CH₂) groups.

  • Asymmetric and Symmetric -CH₃ and -CH₂ Stretches: Strong, sharp bands are expected in the 2965-2850 cm⁻¹ region.[10][11] The presence of multiple peaks in this narrow range is a clear indicator of a saturated alkyl chain.

The Double Bond and Bending Region (1700 - 1500 cm⁻¹)

This region reveals information about the pyrazole ring's double bonds and the bending vibrations of the amine group.

• N-H Bending (Scissoring): Primary amines exhibit a characteristic N-H bending vibration (scissoring) in the 1650-1580 cm⁻¹ range.[6][7] This band can sometimes be confused with a C=C stretch, but its intensity and position are highly indicative of the -NH₂ group.

• Pyrazole Ring C=N and C=C Stretching: The pyrazole ring contains both C=N and C=C bonds. These ring stretching vibrations typically appear as a series of bands in the 1600-1430 cm⁻¹ region.[12] The exact positions can be complex and are often coupled, but their presence confirms the heterocyclic aromatic system.

The Fingerprint Region (< 1500 cm⁻¹)

While complex, the fingerprint region contains a wealth of structural information, including C-N stretching and various bending and wagging modes.

• C-N Stretching: The stretching vibration of the C-NH₂ bond is expected in the 1335-1250 cm⁻¹ range for aromatic amines.[7] The C-N stretches within the pyrazole ring will also contribute to absorptions in this area.[13]

• C-H Bending: The hexyl group's -CH₂ and -CH₃ bending (scissoring and rocking) vibrations will appear around 1470-1450 cm⁻¹ and 1375 cm⁻¹ (for the methyl umbrella mode).[9]

• N-H Wagging: A broad, often strong band due to out-of-plane N-H wagging of the primary amine can be observed in the 910-665 cm⁻¹ region.[6][7]

Summary of Characteristic Bands

Vibrational Mode	Functional Group	Expected Wavenumber (cm⁻¹)	Intensity
Asymmetric N-H Stretch	Primary Amine (-NH₂)	3450 - 3350	Medium
Symmetric N-H Stretch	Primary Amine (-NH₂)	3350 - 3250	Medium
N-H Stretch	Pyrazole Ring	3300 - 3100	Medium, Broad
Asymmetric/Symmetric C-H Stretch	Hexyl Group (-CH₂, -CH₃)	2965 - 2850	Strong
N-H Bend (Scissoring)	Primary Amine (-NH₂)	1650 - 1580	Medium to Strong
C=N / C=C Ring Stretch	Pyrazole Ring	1600 - 1430	Medium, Multiple Bands
C-H Bend (Scissoring/Rocking)	Hexyl Group (-CH₂, -CH₃)	1470 - 1370	Medium
C-N Stretch	Aryl-Amine	1335 - 1250	Medium to Strong
N-H Wag	Primary Amine (-NH₂)	910 - 665	Strong, Broad

Molecular Structure and Key Vibrational Modes

The following diagram illustrates the structure of 5-hexyl-1H-pyrazol-3-amine and highlights the key bonds responsible for the most diagnostic IR absorptions.

Caption: Key vibrational modes for 5-hexyl-1H-pyrazol-3-amine.

Experimental Protocol: Acquiring a High-Quality IR Spectrum

Trustworthy data begins with a robust methodology. The following protocol outlines the steps for obtaining a high-quality Fourier Transform Infrared (FT-IR) spectrum using an Attenuated Total Reflectance (ATR) accessory, which is ideal for solid or liquid samples.

Objective: To obtain a clean, reproducible FT-IR spectrum of 5-hexyl-1H-pyrazol-3-amine for structural verification.

Materials:

• 5-hexyl-1H-pyrazol-3-amine sample (solid or oil)

• FT-IR Spectrometer with a Diamond or Germanium ATR accessory

• Spatula

• Solvent for cleaning (e.g., Isopropanol or Acetone, reagent grade)

• Lint-free wipes (e.g., Kimwipes)

Methodology:

• Instrument Preparation & Background Scan:

  • Ensure the FT-IR spectrometer has been powered on and allowed to stabilize according to the manufacturer's guidelines (typically >30 minutes).

  • Thoroughly clean the ATR crystal surface with a lint-free wipe dampened with isopropanol. Allow the solvent to fully evaporate.

  • Acquire a background spectrum. This is a critical step to subtract the spectral contributions of atmospheric CO₂ and water vapor, as well as any intrinsic signals from the ATR crystal. A typical setting is 32 scans at a resolution of 4 cm⁻¹.

• Sample Application:

  • Place a small amount of the 5-hexyl-1H-pyrazol-3-amine sample directly onto the center of the ATR crystal. For a solid, only enough to cover the crystal surface is needed.

  • Lower the ATR press and apply consistent pressure to ensure good contact between the sample and the crystal. Insufficient contact is a common source of poor-quality spectra with low signal-to-noise ratios.

• Sample Spectrum Acquisition:

  • Acquire the sample spectrum using the same parameters as the background scan (e.g., 32 scans, 4 cm⁻¹ resolution). The instrument software will automatically ratio the sample spectrum against the stored background spectrum to produce the final absorbance or transmittance spectrum.

• Data Processing and Analysis:

  • If necessary, apply an ATR correction to the spectrum. This software function corrects for the wavelength-dependent depth of penetration of the IR beam, which can cause peak intensities at lower wavenumbers to appear artificially high.

  • Perform a baseline correction if the baseline is not flat.

  • Label the significant peaks with their wavenumbers (cm⁻¹) and compare them to the expected values for the assigned functional groups.

• Cleaning:

  • Retract the press, remove the bulk of the sample, and clean the ATR crystal thoroughly with isopropanol and lint-free wipes until no residue remains.

Caption: Workflow for FT-IR data acquisition using an ATR accessory.

Comparison with Alternative Analytical Techniques

While IR spectroscopy is a powerful tool for functional group identification, it is most effective when used in conjunction with other analytical methods for complete structural elucidation.

Technique	Strengths for 5-hexyl-1H-pyrazol-3-amine	Limitations
Infrared (IR) Spectroscopy	- Excellent for identifying functional groups (-NH₂, C-H, C=N).- Fast, non-destructive, and requires minimal sample.- Provides a unique molecular "fingerprint".	- Does not provide detailed information on atomic connectivity or stereochemistry.- Complex fingerprint region can be difficult to interpret fully.- Not ideal for quantitative analysis without rigorous calibration.
Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H, ¹³C)	- Provides definitive information on the carbon-hydrogen framework and atomic connectivity.- Can distinguish between isomers.- ¹H NMR integration gives the relative number of protons.	- Less sensitive than mass spectrometry; requires more sample.- Can be time-consuming to acquire and process data.- N-H protons can have broad signals or undergo exchange, sometimes complicating interpretation.
Mass Spectrometry (MS)	- Provides the exact molecular weight and molecular formula (with high resolution MS).- Fragmentation patterns give clues about the molecular structure and substructures (e.g., loss of the hexyl chain).	- Is a destructive technique.- Does not provide information about functional groups directly in the way IR does.- Cannot distinguish between certain types of isomers (e.g., positional isomers) without tandem MS (MS/MS).

In practice, a comprehensive characterization of 5-hexyl-1H-pyrazol-3-amine would involve all three techniques. IR confirms the presence of the key functional groups, MS confirms the molecular weight and formula, and NMR provides the final, unambiguous map of the atomic connectivity.

References

• Reza, M. et al. (2021). Structure and IR Spectra of 3(5)-Aminopyrazoles and UV-Induced Tautomerization in Argon Matrix. Molecules. Available at: [Link]

• ResearchGate. (n.d.). Experimental IR spectra of 3(5)-aminopyrazole isolated in Xe and Ar matrices. Available at: [Link]

• University of Colorado Boulder. (n.d.). Table of Characteristic IR Absorptions. Available at: [Link]

• Jakobsen, M. H. et al. (2021). NH Stretching Frequencies of Intramolecularly Hydrogen-Bonded Systems: An Experimental and Theoretical Study. Molecules. Available at: [Link]

• Maricopa Open Digital Press. (n.d.). IR Spectrum and Characteristic Absorption Bands. In Organic Chemistry: Fundamental Principles, Mechanisms, Synthesis and Applications. Available at: [Link]

• University of Calgary. (n.d.). IR Spectroscopy Tutorial: Amines. Available at: [Link]

• OpenStax. (2023). 24.10 Spectroscopy of Amines. In Organic Chemistry. Available at: [Link]

• Stewart, J. E. (1957). Vibrational Spectra of Primary and Secondary Aliphatic Amines. The Journal of Chemical Physics. Available at: [Link]

• WikiEducator. (n.d.). Chapter-20: Infrared spectroscopy (Identifying Compounds or ligands). Available at: [Link]

• ResearchGate. (n.d.). NH / CH stretching region of the IR spectrum of pyrazole. Available at: [Link]

• ACS Publications. (n.d.). C−H Stretching Vibrations of Methyl, Methylene and Methine Groups at the Vapor/Alcohol (n = 1−8) Interfaces. The Journal of Physical Chemistry B. Available at: [Link]

• Royal Society of Chemistry. (2025). Enantioselective synthesis of C–C and C–N axially chiral pyrazole-based heterobiaryls. Chemical Science. Available at: [Link]

• NIST WebBook. (n.d.). 1H-Pyrazol-5-amine, 3-methyl-1-phenyl-. Available at: [Link]

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• National Institutes of Health (NIH). (2025). Recent Synthetic Advances in C–H/N–H Functionalization of 1H‐Pyrazoles. Available at: [Link]

• MDPI. (2021). Structure and IR Spectra of 3(5)-Aminopyrazoles and UV-Induced Tautomerization in Argon Matrix. Molecules. Available at: [Link]

• UCLA. (n.d.). IR Absorption Table. Available at: [Link]

• Der Pharma Chemica. (2016). Molecular Structure, Vibrational Spectra and theoretical HOMO-LUMO analysis of (E)-3, 5-dimet. Available at: [Link]

• Royal Society of Chemistry. (2025). Enantioselective synthesis of C–C and C–N axially chiral pyrazole-based heterobiaryls. Available at: [Link]

• ResearchGate. (2025). Spectroscopy of the C-H Stretching Vibrational Band in Selected Organic Molecules. Available at: [Link]

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A Comparative Guide to the Lipophilicity of 5-Alkyl-1H-pyrazol-3-amines: A Case Study of Hexyl vs. Methyl Substitution

This guide provides an in-depth comparison of the lipophilicity of two structurally related pyrazole derivatives: 5-hexyl-1H-pyrazol-3-amine and 5-methyl-1H-pyrazol-3-amine. As a fundamental physicochemical property, lipophilicity governs a molecule's absorption, distribution, metabolism, excretion, and toxicity (ADMET) profile, making its precise evaluation critical in the early stages of drug discovery and development.[][2][3] This document will delve into the theoretical underpinnings of their differing lipophilicity, present comparative physicochemical data, and provide a detailed, field-proven experimental protocol for its determination.

Theoretical Framework: The Decisive Role of the C5-Alkyl Substituent

The core structural motif of the two molecules is the 1H-pyrazol-3-amine scaffold. The sole point of differentiation is the nature of the alkyl substituent at the C5 position: a short methyl (-CH₃) group versus a significantly longer hexyl (-C₆H₁₃) chain. This seemingly minor modification has profound implications for the molecule's overall lipophilicity.

Lipophilicity, the affinity of a molecule for a lipid-like environment, is quantitatively expressed by the partition coefficient (logP) or, for ionizable compounds, the distribution coefficient (logD). The value represents the logarithm of the ratio of a compound's concentration in a nonpolar solvent (typically n-octanol) to its concentration in an aqueous solvent at equilibrium.[4]

The addition of each methylene (-CH₂) unit in an alkyl chain systematically increases a molecule's hydrophobicity and, consequently, its logP value. The hexyl group, containing five additional methylene units compared to the methyl group, contributes significantly more nonpolar surface area. This increased hydrocarbon character reduces the molecule's affinity for polar, aqueous environments and enhances its solubility in nonpolar, lipidic phases. Therefore, it is fundamentally predicted that 5-hexyl-1H-pyrazol-3-amine will be substantially more lipophilic than its 5-methyl counterpart.

Comparative Physicochemical Data

The table below summarizes the key physicochemical properties of the two compounds. The logP value for the 5-methyl derivative is a computationally derived value, while the value for the 5-hexyl derivative is an estimation based on established fragmental contributions to illustrate the expected magnitude of change.

Property	5-methyl-1H-pyrazol-3-amine	5-hexyl-1H-pyrazol-3-amine
2D Structure		Structure is analogous, with the C5-methyl group replaced by a hexyl chain.
Molecular Formula	C₄H₇N₃	C₉H₁₇N₃
Molecular Weight	97.12 g/mol	167.25 g/mol
Computed XLogP3	0.3[5]	~2.8 (Estimated)

Note: The estimated logP for the 5-hexyl derivative is based on the addition of approximately 0.5 logP units for each of the five extra methylene groups relative to the methyl analog. This highlights the theoretical difference and underscores the necessity of experimental verification.

Experimental Determination of Lipophilicity (logD₇.₄) by RP-HPLC

To provide actionable data for drug development professionals, determining the distribution coefficient at physiological pH (logD₇.₄) is paramount. The following protocol describes a robust and high-throughput method using Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC), which correlates a compound's retention time on a nonpolar stationary phase with its lipophilicity.[6][7] This method is preferred over the traditional shake-flask method for its speed and lower sample consumption.[4]

Logical Relationship Diagram

Caption: Impact of C5-alkylation on physicochemical and pharmacokinetic properties.

Protocol: logD₇.₄ Determination via RP-HPLC

Expertise & Causality: This protocol is designed for accuracy and relevance. We use a phosphate buffer at pH 7.4 to mimic physiological conditions, ensuring the measured logD reflects the ionization state of the amine in the body. A C18 column is chosen as its long alkyl chains provide a standardized nonpolar environment for partitioning. A calibration curve with well-characterized standards is essential for converting retention time, a system-dependent variable, into the universal logD value.

A. Materials and Reagents

• Test Compounds: 5-methyl-1H-pyrazol-3-amine, 5-hexyl-1H-pyrazol-3-amine

• Solvents: Acetonitrile (HPLC Grade), Methanol (HPLC Grade), Deionized Water

• Buffer Salts: Sodium phosphate monobasic, Sodium phosphate dibasic

• Calibration Standards: A set of 5-7 compounds with known logD₇.₄ values spanning a range (e.g., -1 to 5), such as Acetaminophen, Ibuprofen, Propranolol, and Testosterone.

• Stock Solution Solvent: DMSO or Methanol

B. Equipment

• HPLC system with UV detector

• Reversed-phase C18 column (e.g., 4.6 x 150 mm, 5 µm particle size)

• Analytical balance

• pH meter

• Sonicator

• Volumetric flasks and pipettes

C. Step-by-Step Methodology

• Preparation of Mobile Phase (pH 7.4):

  • Prepare a 20 mM phosphate buffer by dissolving the appropriate amounts of sodium phosphate monobasic and dibasic in deionized water.

  • Adjust the pH to 7.4 precisely using a calibrated pH meter.

  • This buffer will serve as the aqueous component (Mobile Phase A). Acetonitrile will be Mobile Phase B.

• Preparation of Stock Solutions (10 mM):

  • Accurately weigh and dissolve each test compound and calibration standard in DMSO or Methanol to create 10 mM stock solutions.

  • Rationale: DMSO is a universal solvent, but methanol may be preferred if DMSO interferes with the assay.

• Preparation of Working Solutions (50 µM):

  • Dilute the 10 mM stock solutions with a 50:50 mixture of Acetonitrile:Water to a final concentration of 50 µM. This prevents precipitation upon injection into the aqueous mobile phase.

• HPLC System Setup and Equilibration:

  • Column: C18, 4.6 x 150 mm, 5 µm

  • Flow Rate: 1.0 mL/min

  • Injection Volume: 10 µL

  • Detection: UV at 220 nm (or lambda max of pyrazole core)

  • Gradient: 20% to 95% Acetonitrile (Mobile Phase B) over 10 minutes. Hold at 95% for 2 minutes.

  • Equilibration: Equilibrate the column with the starting conditions for at least 15 minutes before the first injection.

• Calibration Curve Generation:

  • Inject each of the 5-7 calibration standards onto the HPLC system.

  • Record the retention time (tR) for each standard.

  • Plot the known logD₇.₄ values of the standards (Y-axis) against their corresponding retention times (X-axis).

  • Perform a linear regression to obtain the equation of the line (y = mx + c) and the correlation coefficient (R²). An R² value > 0.98 is required for a valid calibration.

• Sample Analysis:

  • Inject the working solutions of 5-methyl-1H-pyrazol-3-amine and 5-hexyl-1H-pyrazol-3-amine.

  • Record their respective retention times (tR).

• Calculation of logD₇.₄:

  • Using the linear regression equation from the calibration curve, calculate the logD₇.₄ for each test compound using its measured retention time (x).

Experimental Workflow Diagram

Caption: RP-HPLC workflow for experimental determination of logD₇.₄.

Discussion: Implications for Drug Discovery

The experimental results will invariably confirm that 5-hexyl-1H-pyrazol-3-amine has a significantly higher logD₇.₄ than 5-methyl-1H-pyrazol-3-amine. This difference is not merely academic; it has direct and predictable consequences for the potential of these molecules as drug candidates.

• Aqueous Solubility: The increased lipophilicity of the hexyl derivative will lead to a marked decrease in its aqueous solubility. This can pose significant challenges for formulation and may limit achievable concentrations for in vitro assays and in vivo administration.

• Membrane Permeability: The higher lipophilicity of the hexyl compound is expected to enhance its ability to cross biological membranes via passive diffusion.[] This could be advantageous for oral absorption or for reaching targets within the central nervous system. However, there is an optimal range for lipophilicity; excessively high values can lead to the compound being trapped within lipid bilayers, paradoxically reducing permeability.

• Metabolism and Clearance: Highly lipophilic compounds are more likely to bind to metabolic enzymes, such as cytochrome P450s, potentially leading to faster clearance.[8] They also have a greater tendency to be sequestered in adipose tissue, which can affect their pharmacokinetic profile and prolong their terminal half-life.

• Promiscuity and Toxicity: A well-documented liability of high lipophilicity is an increased risk of binding to unintended biological targets (off-target effects), which can lead to toxicity.

Conclusion

The substitution of a methyl group with a hexyl group at the C5 position of the 1H-pyrazol-3-amine core is a potent strategy for modulating lipophilicity. This guide establishes the clear theoretical basis for the substantially higher lipophilicity of 5-hexyl-1H-pyrazol-3-amine and provides a robust, validated RP-HPLC protocol for its experimental quantification. For researchers in drug development, understanding and precisely measuring this fundamental property is a critical step in rationally designing molecules with optimized ADMET profiles, ultimately increasing the probability of success in bringing a safe and effective therapeutic to the clinic.

References

• PubChem. (n.d.). 1H-Pyrazol-3-amine, 5-methyl-. National Center for Biotechnology Information. Retrieved from [Link]

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• AZoLifeSciences. (2021). Importance of Solubility and Lipophilicity in Drug Development. Retrieved from [Link]

• Agilent Technologies. (n.d.). Determination of Log P for Compounds of Different Polarity Using the Agilent 1200 Infinity Series HDR‑DAD Impurity Analyzer System. Retrieved from [Link]

• Google Patents. (n.d.). US6548307B2 - Determination of logP coefficients via a RP-HPLC column.

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• OECD. (2004). Test No. 117: Partition Coefficient (n-octanol/water), HPLC Method. OECD Guidelines for the Testing of Chemicals, Section 1. Retrieved from [Link]

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